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Compound of Interest

Compound Name: Chlorourea

Cat. No.: B8728648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorourea (CAS 3135-74-8), also known as N-chlorourea or monochlorourea, is a reactive

chemical intermediate with the molecular formula CH₃ClN₂O.[1] While not a therapeutic agent

itself, its significance lies in its role as a key intermediate in various chemical processes, most

notably in the chlorination of urea in water treatment and as a potential reagent in organic

synthesis. This guide provides a comprehensive overview of the known properties, synthesis,

and reactivity of chlorourea, with a focus on the technical details relevant to scientific and

research applications.

Chemical and Physical Properties
Chlorourea is a derivative of urea where one of the amide hydrogens is substituted by a

chlorine atom. Due to its reactive nature, detailed experimental data on the pure substance is

limited in publicly available literature. The following tables summarize the available computed

and basic physical properties.

Table 1: General Properties of Chlorourea
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Property Value Source

CAS Number 3135-74-8 [1]

Molecular Formula CH₃ClN₂O [1]

Molecular Weight 94.50 g/mol [1]

IUPAC Name chlorourea [1]

Synonyms N-Chlorourea, Monochlorourea [1]

Canonical SMILES C(=O)(N)NCl [1]

InChI
InChI=1S/CH3ClN2O/c2-4-

1(3)5/h(H3,3,4,5)
[1]

InChIKey
RMXVHZFHSKRNJN-

UHFFFAOYSA-N
[1]

Table 2: Computed Physicochemical Properties
Property Value Source

XLogP3-AA -0.6 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 0 [1]

Exact Mass 93.9933904 Da [1]

Monoisotopic Mass 93.9933904 Da [1]

Topological Polar Surface Area 55.1 Å² [1]

Heavy Atom Count 5 [1]

Complexity 44.9 [1]

Synthesis and Reactivity
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General Synthesis Method: Chlorination of Urea
The primary route to chlorourea is the direct N-chlorination of urea. This reaction is the initial

and often rate-limiting step in the overall chlorination of urea, a process extensively studied in

the context of water disinfection, particularly in swimming pools.

Reaction Scheme:

Urea
(NH₂CONH₂)

N-Chlorourea
(NH₂CONHCl)

+ Cl

Chlorinating Agent
(e.g., Cl₂, NaOCl)

Click to download full resolution via product page

Caption: General synthesis of N-Chlorourea via chlorination of Urea.

While specific, detailed experimental protocols for the laboratory-scale synthesis and

purification of chlorourea are not readily available in the reviewed literature, the general

principle involves the reaction of urea with a chlorinating agent. The reaction is known to

proceed through a series of steps, with N-chlorourea being the first product formed.

Reactivity and Further Chlorination
N-chlorourea is a reactive intermediate that can undergo further chlorination to yield di-, tri-,

and ultimately tetrachlorourea. The fully N-chlorinated urea is unstable and can decompose.

This multi-step chlorination process is a key aspect of its chemistry in aqueous chlorinated

environments.
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Urea Chlorination Pathway

Urea N-Chlorourea+ Cl Di-chlorourea+ Cl Tri-chlorourea+ Cl
Tetra-chlorourea

+ Cl Decomposition
Products (NCl₃, etc.)

Click to download full resolution via product page

Caption: Stepwise chlorination of urea, with N-chlorourea as the initial product.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and

characterization of pure, isolated chlorourea (CAS 3135-74-8) could not be located in the

publicly accessible scientific literature during the course of this review. The majority of the

available literature discusses its formation and reactivity in situ, particularly in aqueous

solutions.

For researchers requiring this compound, it is recommended to consult specialized chemical

synthesis literature or consider custom synthesis from a reputable chemical supplier. Any

synthetic attempt should be conducted with extreme caution due to the potential reactivity and

instability of N-chloro compounds.

Analytical Characterization
Experimental spectral data (NMR, IR, Mass Spectrometry) for pure chlorourea is not readily

available in public databases. Characterization of this compound would likely rely on a

combination of these techniques, performed on a freshly prepared and purified sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for

confirming the structure. The ¹H NMR spectrum would be expected to show signals for the

NH₂ and NH protons, with chemical shifts influenced by the adjacent carbonyl and

chloroamine groups. ¹⁵N NMR could also provide valuable information but may be

complicated by the quadrupolar nature of the ¹⁴N nucleus.
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Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic

absorption bands for the N-H stretching and bending vibrations, as well as a strong C=O

(carbonyl) stretching band. The presence of the N-Cl bond would also influence the

spectrum.

Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight

and fragmentation pattern. The presence of chlorine would be indicated by the characteristic

isotopic pattern (³⁵Cl and ³⁷Cl).

Applications in Research
The primary application of chlorourea in a research context is as a chemical intermediate and

a subject of study in reaction kinetics and mechanisms.

Water Treatment Chemistry: It is a key species in understanding the breakdown of urea in

chlorinated water systems, which is relevant for swimming pool maintenance and

wastewater treatment.

Organic Synthesis: As a reactive N-chloro compound, it has potential as a reagent in organic

synthesis, for example, in amination or chlorination reactions. However, its application in this

area is not as widespread as other N-halo reagents.

Photochemistry: The photolysis of N-chlorourea has been investigated as a potential

advanced oxidation process for the removal of urea from water.[2]

Safety and Handling
Specific safety data for pure chlorourea is limited. However, as an N-chloro compound, it

should be handled with care. N-chloro compounds can be unstable and may decompose,

sometimes vigorously, upon heating or exposure to light. They are also potent oxidizing agents.

General Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

Avoid heating the compound unless its thermal stability is known.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8728648?utm_src=pdf-body
https://www.benchchem.com/product/b8728648?utm_src=pdf-body
https://www.researchgate.net/publication/348497789_Photolysis_of_N-chlorourea_and_its_effect_on_urea_removal_in_a_combined_pre-chlorination_and_UV254_process
https://www.benchchem.com/product/b8728648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8728648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a cool, dark, and dry place, away from incompatible materials such as reducing

agents.

Conclusion
Chlorourea (CAS 3135-74-8) is a chemically significant molecule, primarily recognized for its

role as the initial intermediate in the chlorination of urea. While its physical and chemical

properties have been estimated through computational methods, detailed experimental data,

particularly regarding its synthesis, purification, and spectral characterization, remain scarce in

the public domain. For researchers in environmental science, water treatment, and synthetic

chemistry, a deeper understanding of this reactive compound is crucial. Further research into

the isolation and characterization of pure chlorourea would be highly valuable to the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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